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Compound of Interest

Compound Name: 3,4,5-Trichloronitrobenzene

Cat. No.: B033126

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with 3,4,5-Trichloronitrobenzene. Please consult your
institution's specific safety protocols and the Safety Data Sheet (SDS) provided by the
manufacturer before beginning any experiment.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3,4,5-Trichloronitrobenzene?

Al: 3,4,5-Trichloronitrobenzene is a hazardous substance that can cause significant health
effects. Key hazards include:

Acute Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[1][2]
o Skin and Eye Irritation: The compound can cause serious eye and skin irritation.[1][2][3]

o Methemoglobinemia: Absorption into the body can lead to the formation of methemoglobin,
which can cause cyanosis (a bluish discoloration of the skin) in sufficient concentrations.[1]

[2]
o Respiratory Irritation: Inhalation may cause respiratory tract irritation.[3]

o Environmental Hazards: It is very toxic to aquatic life with long-lasting effects.
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Upon decomposition, especially when heated, it may release toxic fumes of carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[1][2]

Q2: What personal protective equipment (PPE) is required when handling 3,4,5-
Trichloronitrobenzene?

A2: Appropriate PPE is crucial to minimize exposure. The following should be worn:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3][4] A lab coat or apron should be standard.

o Respiratory Protection: For tasks such as weighing the neat chemical, a NIOSH-approved
half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter is
recommended.[2] Ensure a proper respiratory protection program is in place that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149.[3]

Q3: How should 3,4,5-Trichloronitrobenzene be stored?

A3: Proper storage is essential to prevent accidents and maintain chemical integrity.

Store in a tightly closed container.[3]

Keep in a cool, dry, and well-ventilated area.[3]

It is recommended to store this material in a refrigerator.[2]

Store away from incompatible substances such as strong bases and strong oxidizing agents.

[11[2]
Q4: What should | do in case of a spill?
A4: In the event of a small spill, follow these steps:

« |solate the Area: For solids, isolate the spill area for at least 25 meters (75 feet).[1][2]
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Wear Appropriate PPE: Before cleaning, ensure you are wearing the necessary personal
protective equipment.

Contain the Spill: Dampen the solid spill material with water to prevent it from becoming
airborne.[1][2]

Clean-Up: Transfer the dampened material to a suitable, sealed container for disposal.[1][2]
Use absorbent paper dampened with water to pick up any remaining material.[1][2]

Decontaminate: Wash all contaminated surfaces with a soap and water solution.[1][2]

Disposal: Seal all contaminated clothing and absorbent paper in a vapor-tight plastic bag for
eventual disposal according to your institution's hazardous waste procedures.[1][2]

Ventilate: Ensure the area is well-ventilated during and after the cleanup.[3]

Do not re-enter the contaminated area until a safety officer has verified it has been properly
cleaned.[1][2]

Q5: What are the first-aid measures for exposure to 3,4,5-Trichloronitrobenzene?

A5: Immediate action is critical in case of exposure.

Eye Contact: Immediately flush the eyes with water or normal saline solution for 20-30
minutes, removing contact lenses if present.[1] Seek immediate medical attention, even if no
symptoms develop.[1][2]

Skin Contact: Immediately flood the affected skin with water while removing all contaminated
clothing.[1] Gently wash the affected area thoroughly with soap and water.[1] If irritation
develops, seek immediate medical attention.[1][2]

Inhalation: Immediately move the individual to fresh air.[1] If symptoms like wheezing,
coughing, or shortness of breath occur, seek medical attention.[2]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and not convulsing, give 1
or 2 glasses of water to dilute the chemical and call a hospital or poison control center
immediately.[1]
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Troubleshooting Guide

Issue Possible Cause Solution

Immediately cease work,

L ) ) inform others in the vicinity,
Visible dust or powder outside Improper handling or a )
) ) ) ) and follow the spill cleanup
of the primary container compromised container.
procedure. Ensure the

container is properly sealed.

Follow the first-aid procedure

o ) ) ) for skin contact immediately.
Skin irritation or redness after Direct skin contact with the ] ]
Review handling procedures

handling chemical.
and PPE to prevent future
exposure.
Ensure all work is being
conducted in a properly

Faint chemical odor detected Inadequate ventilation or a functioning chemical fume

in the lab small, unnoticed spill. hood. Check the work area for

any spills and clean as

necessary.

Data Presentation

Physical and Chemical Properties
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Property Value Source
Pale-yellow crystals or yellow

Appearance ) ) --INVALID-LINK--
crystalline solid

Molecular Weight 226.45 g/mol --INVALID-LINK--

Melting Point 162.5°F (72.5°C) --INVALID-LINK--

Boiling Point 288°C (rough estimate) --INVALID-LINK--

Density 1.807 g/cm3 --INVALID-LINK--

- Less than 1 mg/mL at 59°F
Water Solubility --INVALID-LINK--

(15°C)

Hazard Classifications

Hazard GHS Classification
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)

Note: Based on aggregated GHS classification data.[1]

Experimental Protocols

Protocol for Safe Handling of 3,4,5-Trichloronitrobenzene in a Laboratory Setting

This protocol outlines the essential steps for safely handling 3,4,5-Trichloronitrobenzene

during a typical laboratory workflow, such as weighing and preparing a solution.

» Preparation and Pre-Experiment Checks:
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o Consult the Safety Data Sheet (SDS) for 3,4,5-Trichloronitrobenzene.
o Ensure a chemical fume hood is available and functioning correctly.
o Locate the nearest emergency shower and eyewash station.

o Prepare all necessary equipment (spatula, weigh boat, glassware, solvent, etc.) and place
it within the fume hood.

o Don the appropriate Personal Protective Equipment (PPE) as outlined in the FAQ section.

e Weighing the Compound:

o Perform all weighing operations inside the chemical fume hood to minimize inhalation
exposure.

o Place an analytical balance inside the fume hood if possible. If not, use a tared and sealed
container to transport the chemical to the balance.

o Carefully transfer the desired amount of 3,4,5-Trichloronitrobenzene from the stock
bottle to a weigh boat or directly into the reaction vessel using a clean spatula.

o Avoid generating dust. If any solid material is spilled, follow the spill cleanup procedure
immediately.

o Securely close the stock bottle immediately after use.
» Solution Preparation:

o Add the solvent to the vessel containing the weighed 3,4,5-Trichloronitrobenzene inside
the fume hood.

o If necessary, stir the solution using a magnetic stirrer or other appropriate method until the
solid is fully dissolved.

o Clearly label the container with the chemical name, concentration, date, and your initials.

o Post-Handling and Waste Disposal:
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o Decontaminate all non-disposable equipment (spatula, glassware) that came into contact
with the chemical.

o Dispose of all contaminated disposable items (gloves, weigh boats, absorbent paper) in a
designated hazardous waste container.

o Wipe down the work surface within the fume hood with an appropriate cleaning agent.

o Wash hands thoroughly with soap and water after removing gloves.
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Caption: Workflow for safely handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trichloronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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